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Compound of Interest

Compound Name: Decylamine

Cat. No.: B041302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of decylamine, a primary alkylamine

with significant applications in chemical synthesis, materials science, and as an intermediate in

the production of pharmaceuticals and agrochemicals. This document details its chemical and

physical properties, provides a list of synonyms, and outlines a key synthetic protocol involving

this compound.

Chemical Identity and Synonyms
Decylamine, a straight-chain primary amine with a ten-carbon aliphatic tail, is a versatile

chemical intermediate. Its identity is standardized by its CAS Registry Number.

CAS Number: 2016-57-1[1][2][3][4][5][6]

Decylamine is also known by a variety of other names in scientific literature and commerce. A

comprehensive list of synonyms is provided below:

1-Decanamine[2][7]

n-Decylamine[7]

1-Aminodecane[1][3]

Decan-1-amine[2][4]

Monodecylamine[2]
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Amine 10[2][7]

Kemamine P 190D[2]

Aminodecane[2]

Normal-decylamine[2]

DECYLAMIDE[6][7]

Physicochemical Properties
Decylamine is a clear, colorless to pale yellow liquid at room temperature, possessing a

characteristic ammonia-like or fishy odor.[7][8] It is flammable and known to absorb carbon

dioxide from the air.[7] Its amphiphilic nature, with a hydrophobic decyl chain and a hydrophilic

amine group, dictates its solubility and reactivity.[9] It is slightly soluble in water but readily

soluble in organic solvents such as ethanol, ether, acetone, benzene, and chloroform.[1][7][10]

A summary of its key quantitative properties is presented in the table below.

Property Value Reference(s)

Molecular Formula C₁₀H₂₃N [2][7]

Molecular Weight 157.30 g/mol [1][2][3]

Melting Point 12-14 °C [3][6][7]

Boiling Point 216-218 °C [1][3][7]

Density 0.787 g/mL at 25 °C [3][7]

Refractive Index (n²⁰/D) 1.436 [3][7]

Flash Point 89 °C (192.2 °F) - closed cup [3][5][11]

pKa 10.64 at 25 °C [6][7]
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Decylamine's reactivity makes it a valuable building block in organic synthesis. The primary

amine group is nucleophilic and basic, allowing it to participate in a wide array of reactions

including acylation, alkylation, and condensation.[1]

Key applications include:

Pharmaceutical Intermediate: It serves as a crucial intermediate in the synthesis of

pharmacologically active compounds.[9][12][13] A notable example is its use in the synthesis

of the dynamin GTPase inhibitor, Dynole 2-24.[7][9][11][14]

Agrochemical Synthesis: Decylamine is used in the manufacturing of pesticides, herbicides,

and fungicides.[8][12]

Corrosion Inhibitor: It is an effective corrosion inhibitor, particularly for zinc in acidic solutions.

[7][9]

Surfactant Production: As a precursor, it is used to create non-ionic or cationic surfactants for

detergents and emulsifiers.[1]

Nanomaterials: It acts as a capping agent in the synthesis and stabilization of metallic and

semiconductor nanoparticles, controlling particle growth and preventing aggregation.[9] It

has also been used as a template in the synthesis of mesoporous iron oxides.[7][14]

Experimental Protocols
Decylamine is a key reactant in various synthetic procedures. Below is a detailed methodology

for a reaction where it is prominently used.

Synthesis of Dynole 2-24 via Reductive Amination
Dynole 2-24, N-((1-(3-(dimethylamino)propyl)-1H-indol-3-yl)methyl)decan-1-amine, is a

dynamin inhibitor synthesized using decylamine. The synthesis is achieved through the

reductive amination of 1-(3-(dimethylamino)propyl)-1H-indole-3-carbaldehyde with

decylamine.[2][7][8][9]

Reaction Principle: Reductive amination is a two-step process that transforms a carbonyl group

into an amine. First, the amine (decylamine) reacts with the aldehyde to form an imine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b041302?utm_src=pdf-body
https://www.newcastle.edu.au/profile/adam-mccluskey
https://www.researchgate.net/publication/358251918_Dynole_34-2_and_Acrylo-Dyn_2-30_Novel_Dynamin_GTPase_Chemical_Biology_Probes
https://www.jocpr.com/articles/strategies-for-selective-reductive-amination-in-organic-synthesis-and-catalysis.pdf
https://tfcom-chemicals-global-nginx.commerceprod.apac.thermofisher.com/kr/ko/home.html
https://pubmed.ncbi.nlm.nih.gov/24651498/
https://www.researchgate.net/publication/358251918_Dynole_34-2_and_Acrylo-Dyn_2-30_Novel_Dynamin_GTPase_Chemical_Biology_Probes
https://www.researchgate.net/publication/340841618_The_Synthesis_of_Primary_Amines_through_Reductive_Amination_Employing_an_Iron_Catalyst?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbCwic3ViUGFnZSI6bnVsbH19
https://www.organic-chemistry.org/synthesis/C1N/amines/reductiveamination.shtm
https://www.benchchem.com/product/b041302?utm_src=pdf-body
https://experiments.springernature.com/articles/10.1038/nprot.2014.046
https://www.jocpr.com/articles/strategies-for-selective-reductive-amination-in-organic-synthesis-and-catalysis.pdf
https://pubmed.ncbi.nlm.nih.gov/24651498/
https://www.researchgate.net/publication/358251918_Dynole_34-2_and_Acrylo-Dyn_2-30_Novel_Dynamin_GTPase_Chemical_Biology_Probes
https://www.newcastle.edu.au/profile/adam-mccluskey
https://www.researchgate.net/publication/358251918_Dynole_34-2_and_Acrylo-Dyn_2-30_Novel_Dynamin_GTPase_Chemical_Biology_Probes
https://pubmed.ncbi.nlm.nih.gov/24651498/
https://www.organic-chemistry.org/synthesis/C1N/amines/reductiveamination.shtm
https://www.benchchem.com/product/b041302?utm_src=pdf-body
https://www.benchchem.com/product/b041302?utm_src=pdf-body
https://www.benchchem.com/product/b041302?utm_src=pdf-body
https://www.researchgate.net/publication/260997416_Synthesis_of_Dynole_34-2_Dynole_2-24_and_Dyngo_4a_for_investigating_dynamin_GTPase
https://pubmed.ncbi.nlm.nih.gov/24651498/
https://experiments.springernature.com/articles/10.1038/nprot.2014.046
https://www.researchgate.net/publication/358251918_Dynole_34-2_and_Acrylo-Dyn_2-30_Novel_Dynamin_GTPase_Chemical_Biology_Probes
https://www.benchchem.com/product/b041302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


intermediate. This intermediate is then reduced in situ to the target secondary amine (Dynole 2-

24) using a suitable reducing agent.

Materials:

1-(3-(dimethylamino)propyl)-1H-indole-3-carbaldehyde

Decylamine

Sodium borohydride (or another suitable reducing agent)

Methanol (or another suitable solvent)

p-Toluenesulfonic acid monohydrate (PTSA) (optional, as an activator)

Procedure:

In a suitable reaction vessel, dissolve 1-(3-(dimethylamino)propyl)-1H-indole-3-carbaldehyde

(1 equivalent) in methanol.

Add decylamine (1 equivalent) to the solution.

If using an activator, add a catalytic amount of p-toluenesulfonic acid monohydrate.

Stir the mixture at room temperature to facilitate the formation of the imine intermediate. The

progress of imine formation can be monitored by techniques such as TLC or NMR.

Once imine formation is complete or has reached equilibrium, cool the reaction mixture in an

ice bath.

Slowly add sodium borohydride (a molar excess, e.g., 1.5-2 equivalents) portion-wise to the

cooled mixture.

After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature until the reduction is complete (monitor by TLC).

Quench the reaction by carefully adding water or a dilute acid.
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Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

The crude product can then be purified by column chromatography on silica gel to yield the

pure Dynole 2-24.

Visualized Workflow and Relationships
The following diagrams illustrate key logical and experimental relationships involving

decylamine.
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Caption: Common synthetic routes for the preparation of Decylamine.
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Caption: Experimental workflow for the synthesis of Dynole 2-24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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